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Compound of Interest

Compound Name: LAS195319

Cat. No.: B608472 Get Quote

Note to the Reader: As of November 2025, publicly available information regarding the specific

compound "LAS195319," including its dosage, administration, and mechanism of action in

preclinical research, is not available. The following application notes and protocols are

therefore provided as a generalized framework based on standard practices in preclinical drug

development. Researchers should substitute the specific parameters for LAS195319 as they

become available from the originating institution or in published literature.

Introduction
This document provides a comprehensive guide for the dosage and administration of novel

therapeutic compounds in a preclinical research setting, using the placeholder "LAS195319" to

represent a hypothetical investigational drug. The protocols outlined below are intended for

researchers, scientists, and drug development professionals to ensure consistency and

accuracy in early-stage efficacy and safety studies.

Compound Profile: LAS195319 (Hypothetical)
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Parameter Description

Compound Name LAS195319

Target/Mechanism of Action To be determined.

Formulation
To be determined. This will influence the choice

of vehicle and administration route.

Solubility
To be determined. Critical for formulation

development.

Stability
To be determined. Important for storage and

handling conditions.

Preclinical Administration Protocols
The choice of administration route in preclinical studies is critical and depends on the drug's

physicochemical properties and the intended clinical application.[1][2]

Oral Administration (Gavage)
Oral gavage is a common method for administering compounds directly into the stomach,

ensuring a precise dose is delivered.[3]

Protocol:

Animal Handling: Acclimatize animals to handling and the gavage procedure to minimize

stress.

Formulation Preparation: Prepare a homogenous suspension or solution of LAS195319 in a

suitable vehicle (e.g., 0.5% methylcellulose in sterile water). The concentration should be

calculated based on the highest required dose and the maximum volume that can be safely

administered to the animal species.

Dosage Calculation: Calculate the volume to be administered to each animal based on its

most recent body weight.
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Administration: Use a sterile, ball-tipped gavage needle appropriate for the size of the

animal. Gently insert the needle into the esophagus and deliver the formulation directly into

the stomach.

Observation: Monitor the animal for any signs of distress or regurgitation immediately

following administration.

Intravenous (IV) Injection
IV administration provides 100% bioavailability and is used for compounds that are poorly

absorbed orally or require rapid onset of action.[3]

Protocol:

Animal Restraint: Properly restrain the animal to allow access to a suitable vein (e.g., tail

vein in mice and rats).

Formulation Preparation: Prepare a sterile, isotonic solution of LAS195319. The formulation

must be free of particulates.

Dosage Calculation: Calculate the injection volume based on the animal's body weight and

the desired dose.

Administration: Use a sterile syringe and a needle of the appropriate gauge. Slowly inject the

formulation into the vein.

Post-injection Care: Apply gentle pressure to the injection site to prevent bleeding and

monitor the animal for any adverse reactions.

Subcutaneous (SC) Injection
SC injections are used for sustained release of a compound and are generally less stressful for

the animal than IV injections.[2]

Protocol:

Site Preparation: Shave and disinfect the skin at the injection site (typically the dorsal

scapular region).
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Formulation Preparation: Prepare a sterile solution or suspension of LAS195319.

Administration: Pinch the skin to create a tent and insert the needle at the base. Inject the

formulation into the subcutaneous space.

Observation: Monitor the injection site for any signs of irritation or inflammation.

Dose Determination and Escalation
The selection of appropriate dose levels is a critical step in preclinical toxicology and efficacy

studies.

Workflow for Dose Range Finding:
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Single Ascending Dose (SAD) Study in Rodents

Determine Maximum Tolerated Dose (MTD)

Observe for toxicity

Select 3-5 Dose Levels for Efficacy Studies 
 (e.g., Low, Medium, High)

Based on MTD and preliminary efficacy signals

Conduct Efficacy Studies

Pharmacokinetic (PK) Analysis

Collect plasma/tissue samples

Refine Dosing Regimen for GLP Toxicology Studies

Correlate exposure with efficacy and toxicity

Click to download full resolution via product page

Caption: A typical workflow for determining dose ranges in preclinical research.

Hypothetical Signaling Pathway Involvement
While the specific mechanism of action for LAS195319 is unknown, many therapeutic agents

target key signaling pathways involved in disease pathogenesis. The diagram below illustrates

a generic signaling cascade that could be modulated by a hypothetical drug.
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Animal Acclimatization

Randomization and Group Assignment 
 (Vehicle, LAS195319 Low, Mid, High)

Baseline Measurements

Dosing Period 
 (e.g., Daily for 14 days)

In-life Observations 
 (Body weight, clinical signs)

Terminal Endpoint Measurements 
 (e.g., Tumor volume, biomarker analysis)

Data Analysis and Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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